[4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone

• IUPAC Name: [4-(methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C11H18N4O/c1-12-9-4-7-15(8-5-9)11(16)10-3-6-13-14(10)2/h3,6,9,12H,4-5,7-8H2,1-2H3
• InChI Key: YXXWYJDRZBFBOD-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCN(CC1)C(=O)C2=CC=NN2C
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

[4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug in recent years. However, MDPV has also been studied for its potential therapeutic applications and its mechanism of action in the brain.

Mechanism of Action

[4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone is a potent dopamine reuptake inhibitor, meaning it increases the levels of dopamine in the brain by blocking the reuptake of dopamine by nerve cells. This leads to increased dopamine activity in the brain, which can result in feelings of euphoria and increased energy. [4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone also has effects on other neurotransmitters, including norepinephrine and serotonin.
Biochemical and Physiological Effects:
[4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause seizures, psychosis, and other psychiatric symptoms. Long-term use of [4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone can lead to addiction and other health problems.

Advantages and Limitations for Lab Experiments

[4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone has advantages for use in lab experiments due to its potency and selectivity as a dopamine reuptake inhibitor. However, its potential for abuse and the associated health risks make it a challenging substance to work with in a laboratory setting.

Future Directions

There are a number of future directions for research on [4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone, including its potential use in the treatment of depression, anxiety disorders, and Parkinson's disease. Further research is also needed to understand the long-term effects of [4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone use and to develop strategies to prevent its abuse. Additionally, research is needed to identify alternative dopamine reuptake inhibitors that may have fewer side effects and lower potential for abuse.

Synthesis Methods

[4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone can be synthesized using a variety of methods, including the Leuckart reaction and the reductive amination of 3,4-methylenedioxyphenyl-2-propanone (MDP2P). The Leuckart reaction involves the reaction of N-methylformamide with piperonal to form N-methyl-4-formylpiperidine, which is then reduced to [4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone. The reductive amination method involves the reaction of MDP2P with methylamine and reducing agents such as sodium borohydride or lithium aluminum hydride.

Scientific Research Applications

[4-(Methylamino)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone has been studied for its potential therapeutic applications, including its use as a treatment for depression and anxiety disorders. It has also been studied for its potential use in the treatment of Parkinson's disease and as a pain reliever.